Cas no 105419-00-9 (Octacosanoyl-1-Tritriacontanol)

• Product Name: Octacosanoyl-1-Tritriacontanol
• CAS No: 105419-00-9
• MF: C₆₁H₁₂₂O₂
• MW: 887.620200634003
• CID: 2029980
• PubChem ID: 129685374
• Update Time: 2025-04-21

Octacosanoyl-1-Tritriacontanol Chemical and Physical Properties

Names and Identifiers

• Octacosanoyl-1-Tritriacontanol
• tritriacontanyl octacosanoate
• tritriacontyl octacosanoate
• 105419-00-9
• DTXSID801310242
• CHEBI:185007
• Tritriacontyl octacosanoic acid

• Inchi： 1S/C61H122O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-30-31-32-33-34-36-38-40-42-44-46-48-50-52-54-56-58-60-63-61(62)59-57-55-53-51-49-47-45-43-41-39-37-35-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-60H2,1-2H3
• InChI Key： INEGPTBZICBFNP-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 886.94448313g/mol
• Monoisotopic Mass: 886.94448313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 63
• Rotatable Bond Count: 59
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 30.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Wax monoesters